Cas no 1212244-12-6 ((1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol)
(1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol
- (1R)-1-(4-azepan-1-ylphenyl)ethanol
- Benzenemethanol, 4-(hexahydro-1H-azepin-1-yl)-α-methyl-, (αR)-
-
- Inchi: 1S/C14H21NO/c1-12(16)13-6-8-14(9-7-13)15-10-4-2-3-5-11-15/h6-9,12,16H,2-5,10-11H2,1H3/t12-/m1/s1
- InChI Key: ZHXXYKCOAAVASV-GFCCVEGCSA-N
- SMILES: O[C@H](C)C1C=CC(=CC=1)N1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 191
- XLogP3: 2.8
- Topological Polar Surface Area: 23.5
(1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15218-500MG |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 95% | 500MG |
¥ 2,574.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15218-1G |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 95% | 1g |
¥ 3,220.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15218-5G |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 95% | 5g |
¥ 9,655.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15218-10G |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 95% | 10g |
¥ 14,322.00 | 2023-03-31 | |
| Enamine | EN300-87890-0.05g |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 0.05g |
$1750.0 | 2023-02-11 | ||
| Enamine | EN300-87890-0.1g |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 0.1g |
$1834.0 | 2023-02-11 | ||
| Enamine | EN300-87890-0.25g |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 0.25g |
$1917.0 | 2023-02-11 | ||
| Enamine | EN300-87890-0.5g |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 0.5g |
$2000.0 | 2023-02-11 | ||
| Enamine | EN300-87890-1.0g |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 1.0g |
$2083.0 | 2023-02-11 | ||
| Enamine | EN300-87890-2.5g |
(1R)-1-[4-(azepan-1-yl)phenyl]ethan-1-ol |
1212244-12-6 | 2.5g |
$4084.0 | 2023-02-11 |
(1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol
Compound Introduction: (1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol (CAS No. 1212244-12-6)
(1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol is a meticulously designed organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1212244-12-6, represents a sophisticated blend of aromatic and aliphatic moieties, making it a promising candidate for further exploration in medicinal chemistry.
The molecular structure of (1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol consists of a phenyl ring substituted with an azepane ring at the 4-position, connected to an ethanol moiety via an ethyl group. This configuration imparts a high degree of steric hindrance and electronic diversity, which are crucial factors in determining its biological activity. The presence of the chiral center at the 1-position (indicated by the (R) configuration) adds another layer of complexity, making it a valuable scaffold for developing enantiomerically pure drugs.
In recent years, there has been a growing interest in the development of molecules that can modulate central nervous system (CNS) activity. The azepane ring, a seven-membered heterocyclic compound, is known for its ability to interact with various neurotransmitter receptors, making it a versatile pharmacophore. When combined with the phenyl group, which can further enhance binding affinity and selectivity, the compound exhibits potential as a therapeutic agent.
Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in drug design. The< strong>(1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol structure provides an excellent platform for studying these relationships due to its well-defined functional groups and chiral center. By systematically modifying various parts of the molecule, researchers can gain insights into how different structural features influence biological activity.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing azepane rings can interact with serotonin receptors, which are implicated in conditions such as depression, anxiety, and chronic pain. The ethanol moiety in (1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol also suggests potential interactions with other biological targets, further broadening its therapeutic scope.
The synthesis of (1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol presents both challenges and opportunities for synthetic chemists. The need to maintain chirality at the 1-position requires precise synthetic methodologies, often involving asymmetric synthesis techniques. Advances in catalytic asymmetric reactions have made it possible to produce enantiomerically pure compounds more efficiently, which is essential for pharmaceutical applications.
In addition to its potential therapeutic applications, this compound may also find utility in other areas such as agrochemicals or material science. The unique combination of aromatic and aliphatic structures makes it a versatile building block for more complex molecules. Researchers are exploring various derivatives to expand its applicability and improve its properties.
The regulatory landscape for new drug development is stringent and requires thorough characterization of compounds before they can be tested in clinical trials. The detailed understanding of the structure-property relationships of (1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol will be crucial in navigating these regulatory hurdles. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate this promising compound into viable therapeutic agents.
Looking ahead, the continued exploration of this class of molecules will likely lead to new insights into drug design principles and potentially novel treatments for various diseases. The< strong>CAS No. 1212244-12-6 associated with this compound serves as a reference point for future research and development efforts. As our understanding of molecular interactions grows, so too will the possibilities for harnessing compounds like< strong>(1R)-1-[4-(Azepan-1-y l)phenyl]ethan - 1 - ol
1212244-12-6 ((1R)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol) Related Products
- 134-91-8(Bis(4-diethylaminophenyl)methanol)
- 1212276-83-9((1S)-1-[4-(Azepan-1-yl)phenyl]ethan-1-ol)
- 926235-33-8(1-4-(azepan-1-yl)phenylethan-1-ol)
- 78648-37-0(1-[2-(1-Piperidyl)phenyl]ethanol)
- 148719-92-0((1R)-1-4-(piperidin-1-yl)phenylethan-1-ol)
- 1212249-63-2((1S)-1-4-(piperidin-1-yl)phenylethan-1-ol)
- 52414-60-5(2-[4-(piperidin-1-yl)phenyl]propan-2-ol)
- 58546-87-5(1-[4-(Diethylamino)phenyl]ethanol)
- 1048918-71-3(1-4-(piperidin-1-yl)phenylethan-1-ol)
- 943819-02-1(2-[(2-HYDROXY-2-PHENYL-ETHYL)-PHENYL-AMINO]-1-PHENYL-ETHANOL)